Cas no 2097949-59-0 (Methyl 6-(3-methylpiperidin-1-yl)pyrimidine-4-carboxylate)

• Product Name: Methyl 6-(3-methylpiperidin-1-yl)pyrimidine-4-carboxylate
• CAS No: 2097949-59-0
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• CID: 5722090
• PubChem ID: 121206227
• Update Time: 2025-10-19

Methyl 6-(3-methylpiperidin-1-yl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS026715395
• methyl 6-(3-methylpiperidin-1-yl)pyrimidine-4-carboxylate
• F1967-5396
• 2097949-59-0
• 4-Pyrimidinecarboxylic acid, 6-(3-methyl-1-piperidinyl)-, methyl ester
• Methyl 6-(3-methylpiperidin-1-yl)pyrimidine-4-carboxylate

• Inchi： 1S/C12H17N3O2/c1-9-4-3-5-15(7-9)11-6-10(12(16)17-2)13-8-14-11/h6,8-9H,3-5,7H2,1-2H3
• InChI Key： XXRXWYGGDVMVAM-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(=NC=N1)N1CCCC(C)C1)=O

Computed Properties

• Exact Mass: 235.132076794g/mol
• Monoisotopic Mass: 235.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.3Ų

Experimental Properties

• Density: 1.141±0.06 g/cm3(Predicted)
• Boiling Point: 390.4±27.0 °C(Predicted)
• pka: 4.48±0.28(Predicted)

Additional information on Methyl 6-(3-methylpiperidin-1-yl)pyrimidine-4-carboxylate

Methyl 6-(3-methylpiperidin-1-yl)pyrimidine-4-carboxylate (CAS No. 2097949-59-0): A Key Intermediate in Modern Pharmaceutical Research

Methyl 6-(3-methylpiperidin-1-yl)pyrimidine-4-carboxylate, identified by its CAS number 2097949-59-0, is a significant compound in the realm of pharmaceutical chemistry. This molecule has garnered attention due to its utility as a crucial intermediate in the synthesis of various biologically active agents. The structural framework of this compound, featuring a pyrimidine core linked to a piperidine moiety, positions it as a versatile building block for drug discovery and development.

The pyrimidine scaffold is a cornerstone in medicinal chemistry, renowned for its presence in numerous pharmacologically relevant molecules, including antiviral, anticancer, and antimicrobial agents. The incorporation of a 3-methylpiperidin-1-yl group into the pyrimidine ring introduces additional functional diversity, enabling further chemical modifications that can fine-tune the pharmacokinetic and pharmacodynamic properties of the resulting derivatives.

In recent years, there has been a surge in research focused on developing novel therapeutic strategies targeting complex diseases. Methyl 6-(3-methylpiperidin-1-yl)pyrimidine-4-carboxylate has emerged as a valuable precursor in these efforts. For instance, studies have demonstrated its role in the synthesis of inhibitors targeting kinases and other enzymes implicated in cancer progression. The piperidine moiety, in particular, has been shown to enhance binding affinity and selectivity, making it an attractive feature for drug design.

The pharmaceutical industry has increasingly leveraged computational methods to accelerate the discovery of new drug candidates. Methyl 6-(3-methylpiperidin-1-yl)pyrimidine-4-carboxylate has been utilized in virtual screening campaigns to identify potential hits against various disease-related targets. Its structural features make it a promising candidate for further optimization through structure-based drug design approaches.

Moreover, the compound's versatility extends to its application in developing treatments for infectious diseases. Recent research has highlighted its potential as a precursor for antiviral agents, particularly those targeting RNA-dependent RNA polymerases. The pyrimidine ring's ability to mimic natural nucleobases allows for the design of inhibitors that can disrupt viral replication cycles effectively.

The synthesis of Methyl 6-(3-methylpiperidin-1-yl)pyrimidine-4-carboxylate involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated coupling, have been employed to achieve high yields and purity. These techniques are essential for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

In conclusion, Methyl 6-(3-methylpiperidin-1-yl)pyrimidine-4-carboxylate (CAS No. 2097949-59-0) represents a pivotal intermediate in modern pharmaceutical research. Its unique structural attributes and functional versatility make it indispensable in the development of innovative therapeutic agents targeting a wide range of diseases. As research continues to evolve, this compound is poised to play an even more significant role in advancing drug discovery and development efforts worldwide.